Cas no 114717-04-3 (L-Proline,3-hydroxy-5-methyl-, (2a,3b,5b)- (9CI))

• Product Name: L-Proline,3-hydroxy-5-methyl-, (2a,3b,5b)- (9CI)
• CAS No: 114717-04-3
• MF: C₆H₁₁NO₃
• MW: 145.156441926956
• CID: 130431
• PubChem ID: 13891969
• Update Time: 2025-04-19

L-Proline,3-hydroxy-5-methyl-, (2a,3b,5b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Proline,3-hydroxy-5-methyl-, (2a,3b,5b)- (9CI)
• L-Proline, 3-hydroxy-5-methyl-, (2alpha,3beta,5beta)- (9CI)
• (2S,3S,5R)-3-hydroxy-5-methylpyrrolidine-2-carboxylic acid
• AKOS006354727
• SCHEMBL3512951
• 114717-04-3

• Inchi： 1S/C6H11NO3/c1-3-2-4(8)5(7-3)6(9)10/h3-5,7-8H,2H2,1H3,(H,9,10)/t3-,4+,5+/m1/s1
• InChI Key： RVIGBNHLNBRMFX-WISUUJSJSA-N
• SMILES： O[C@@H]1[C@@H](C(=O)O)N[C@H](C)C1

Computed Properties

• Exact Mass: 145.07393
• Monoisotopic Mass: 145.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• PSA: 69.56